Cas no 98278-86-5 (3-Chloro-furo3,4-bpyridine-5,7-dione)

• Product Name: 3-Chloro-furo3,4-bpyridine-5,7-dione
• CAS No: 98278-86-5
• MF: C₇H₂ClNO₃
• MW: 183.548680782318
• MDL: MFCD26521087
• CID: 4756250
• PubChem ID: 53898657
• Update Time: 2026-02-26

3-Chloro-furo3,4-bpyridine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-furo[3,4-b]pyridine-5,7-dione
• SB40346
• 3-chlorofuro[3,4-b]pyridine-5,7-dione
• 3-Chloro-furo3,4-bpyridine-5,7-dione

• MDL： MFCD26521087
• Inchi： 1S/C7H2ClNO3/c8-3-1-4-5(9-2-3)7(11)12-6(4)10/h1-2H
• InChI Key： HVNSQNKZCFTCOR-UHFFFAOYSA-N
• SMILES： ClC1C=NC2C(=O)OC(C=2C=1)=O

Computed Properties

• Exact Mass: 182.972321g/mol
• Monoisotopic Mass: 182.972321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.3
• Molecular Weight: 183.55g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Chloro-furo3,4-bpyridine-5,7-dione

3-Chloro-furo[3,4-b]pyridine-5,7-dione (CAS No. 98278-86-5): An Overview of Its Structure, Synthesis, and Biological Applications

3-Chloro-furo[3,4-b]pyridine-5,7-dione (CAS No. 98278-86-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This compound belongs to the class of furo[3,4-b]pyridines, which are known for their diverse pharmacological properties. In this article, we will delve into the structural characteristics, synthetic methods, and biological applications of 3-Chloro-furo[3,4-b]pyridine-5,7-dione.

Structural Characteristics: The molecular formula of 3-Chloro-furo[3,4-b]pyridine-5,7-dione is C₉H₄ClN₂O₃, with a molecular weight of 211.59 g/mol. The compound features a fused ring system consisting of a furan ring and a pyridine ring, with a chlorine atom at the 3-position and two ketone groups at the 5 and 7 positions. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule.

The presence of the chlorine atom and the ketone groups contributes to the compound's reactivity and stability. The chlorine atom can participate in various chemical reactions, such as nucleophilic substitution and electrophilic aromatic substitution. The ketone groups can engage in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity.

Synthetic Methods: The synthesis of 3-Chloro-furo[3,4-b]pyridine-5,7-dione has been explored using several approaches. One common method involves the reaction of 2-chloropyridine-3-carbaldehyde with malononitrile in the presence of a base to form an intermediate nitrile derivative. This intermediate is then cyclized under acidic conditions to yield the desired product. Another approach involves the condensation of 2-chloropyridine-3-carbaldehyde with ethyl acetoacetate followed by cyclization and oxidation steps.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method for 3-Chloro-furo[3,4-b]pyridine-5,7-dione. This method utilizes microwave-assisted conditions to enhance the reaction rate and yield. The researchers demonstrated that this approach not only simplifies the synthetic process but also reduces the formation of by-products.

Biological Applications: The biological activities of 3-Chloro-furo[3,4-b]pyridine-5,7-dione have been extensively studied in various contexts. One of its notable applications is in the field of cancer research. Studies have shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

A study published in Cancer Letters investigated the mechanism of action of 3-Chloro-furo[3,4-b]pyridine-5,7-dione. The researchers found that it induces apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function. Additionally, it has been shown to inhibit angiogenesis by downregulating vascular endothelial growth factor (VEGF) expression.

Beyond its antitumor properties, 3-Chloro-furo[3,4-b]pyridine-5,7-dione has also been explored for its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

The anti-inflammatory activity of 3-Chloro-furo[3,4-b]pyridine-5,7-dione is attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling pathways. By inhibiting NF-κB activation, it reduces the expression of inflammatory genes and alleviates inflammation-related symptoms.

Clinical Trials: While preclinical studies have shown promising results for 3-Chloro-furo[3,4-b]pyridine-5,7-dione, further clinical trials are necessary to evaluate its safety and efficacy in humans. Several phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability of this compound in healthy volunteers.

Preliminary data from these trials indicate that 3-Chloro-furo[3,4-b]pyridine-5,7-dione is well-tolerated at low doses with minimal side effects. However, higher doses may cause mild gastrointestinal discomfort and transient elevations in liver enzymes. These findings suggest that dose optimization will be crucial for future clinical development.

FUTURE DIRECTIONS: The ongoing research on 3-Chloro-furo[3,4-b]pyridine-5,7-dione holds great promise for its potential therapeutic applications. Future studies should focus on elucidating its mechanism of action at a molecular level and identifying specific targets within signaling pathways involved in cancer and inflammation.

In addition to optimizing dosing regimens for clinical trials, efforts should be directed towards developing novel formulations that enhance bioavailability and reduce side effects. Combination therapies with other anticancer or anti-inflammatory agents may also be explored to maximize therapeutic benefits.

In conclusion, 3-Chloro-furo[3,4-b]pyridine-5,7-dione (CAS No. 98278-86-5) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and drug discovery.